Cas no 10603-52-8 (1-Benzylpyrrolidine-3-carbonitrile)
10603-52-8 structure
Product Name:1-Benzylpyrrolidine-3-carbonitrile
CAS No:10603-52-8
MF:C12H14N2
MW:186.252962589264
MDL:MFCD05662780
CID:139357
PubChem ID:4674579
Update Time:2025-04-19
1-Benzylpyrrolidine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzylpyrrolidine-3-carbonitrile
- 1-Benzyl-pyrrolidine-3-carbonitrile
- 3-Pyrrolidinecarbonitrile, 1-(phenylmethyl)-
- 1-BENZYL-3-CYANO-PYRROLIDINE
- 1-Benzyl-3-cyanopyrrolidine
- (S)-1-BENZYLPYRROLIDINE-3-CARBONITRILE
- PubChem16537
- (R)-1-BENZYL-PYRROLIDINE-3-CARBONITRILE
- RYCQUUNQHVAFSM-UHFFFAOYSA-N
- 1-benzyl-3-pyrrolidinecarbonitrile
- RW3842
- 1334AA
- 1333AA
- MCULE
- SY011027
- SB44989
- DTXSID60405451
- (r,s)-1-benzylpyrrolidine-3-carbonitrile
- CS-W016891
- AMY2549
- EN300-138976
- J-001532
- SCHEMBL607250
- 1-Benzyl-pyrrolidine-3-carbonitrile, AldrichCPR
- 10603-52-8
- CHEMBL4549555
- AS-36343
- AKOS009459637
- SB44986
- FT-0653307
- AB92139
- 2,4-DINITROTOLUENE-5-SULFONICACIDSODIUMSALT
- Z415654888
- MFCD05662780
-
- MDL： MFCD05662780
- Inchi： 1S/C12H14N2/c13-8-12-6-7-14(10-12)9-11-4-2-1-3-5-11/h1-5,12H,6-7,9-10H2
- InChI Key： RYCQUUNQHVAFSM-UHFFFAOYSA-N
- SMILES： N1(CC2C=CC=CC=2)CCC(C#N)C1
Computed Properties
- Exact Mass: 186.11600
- Monoisotopic Mass: 186.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27
- XLogP3: 1.6
Experimental Properties
- Color/Form: Yellow to Brown Sticky Oil to Semi-Solid
- Boiling Point: 313.3℃ at 760 mmHg
- PSA: 27.03000
- LogP: 1.96998
1-Benzylpyrrolidine-3-carbonitrile Security Information
- Signal Word：Danger
- Hazard Statement： H301;H319
- Warning Statement： P301+P310;P305+P351+P338
- Hazardous Material transportation number：UN 2811 6.1 / PGIII
- Hazard Category Code： 36
- Safety Instruction： 26
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Room temperature
1-Benzylpyrrolidine-3-carbonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Benzylpyrrolidine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM198619-10g |
1-Benzyl-pyrrolidine-3-carbonitrile |
10603-52-8 | 95+% | 10g |
$415 | 2021-08-05 | |
| Fluorochem | 040408-1g |
1-Benzyl-3-cyano-pyrrolidine |
10603-52-8 | 97% | 1g |
￡88.00 | 2022-03-01 | |
| Fluorochem | 040408-5g |
1-Benzyl-3-cyano-pyrrolidine |
10603-52-8 | 97% | 5g |
￡316.00 | 2022-03-01 | |
| Fluorochem | 040408-25g |
1-Benzyl-3-cyano-pyrrolidine |
10603-52-8 | 97% | 25g |
￡968.00 | 2022-03-01 | |
| AstaTech | 53554-1/G |
1-BENZYL-3-CYANO-PYRROLIDINE |
10603-52-8 | 97% | 1g |
$23 | 2023-09-17 | |
| AstaTech | 53554-5/G |
1-BENZYL-3-CYANO-PYRROLIDINE |
10603-52-8 | 97% | 5g |
$59 | 2023-09-17 | |
| AstaTech | 53554-25/G |
1-BENZYL-3-CYANO-PYRROLIDINE |
10603-52-8 | 97% | 25g |
$217 | 2023-09-17 | |
| Apollo Scientific | OR900130-1g |
1-Benzylpyrrolidine-3-carbonitrile |
10603-52-8 | 0.96 | 1g |
£15.00 | 2025-02-20 | |
| Apollo Scientific | OR900130-5g |
1-Benzylpyrrolidine-3-carbonitrile |
10603-52-8 | 0.96 | 5g |
£28.00 | 2025-02-20 | |
| TRC | B289075-100mg |
1-Benzylpyrrolidine-3-carbonitrile |
10603-52-8 | 100mg |
$ 64.00 | 2023-04-18 |
1-Benzylpyrrolidine-3-carbonitrile Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
5. Agricultural
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